5-(2,4-Dimethylphenyl)-5-oxopentanoic acid

• IUPAC Name: 5-(2,4-dimethylphenyl)-5-oxopentanoic acid
• InChI: InChI=1S/C13H16O3/c1-9-6-7-11(10(2)8-9)12(14)4-3-5-13(15)16/h6-8H,3-5H2,1-2H3,(H,15,16)
• InChI Key: RXTLJRDSXVMJJS-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)CCCC(=O)O)C
• Molecular Formula: C13H16O3
• Molecular Weight: 220.26 g/mol

Description

Synthesis Analysis

This involves a detailed examination of the methods used to synthesize the compound. It could involve a variety of chemical reactions, and the analysis would look at the efficiency and practicality of these reactions.

Molecular Structure Analysis

This involves examining the compound’s molecular structure, including the arrangement of its atoms and the chemical bonds that hold them together.

Chemical Reactions Analysis

This involves studying the chemical reactions the compound undergoes. This could include reactions used in its synthesis, as well as reactions it undergoes under certain conditions.

Physical And Chemical Properties Analysis

This would involve studying the compound’s physical and chemical properties, such as its melting point, boiling point, solubility, and reactivity.

Scientific Research Applications

1. Biosynthesis Precursor

5-Amino-4-oxopentanoic acid, a structurally related compound, plays a crucial role as a precursor in the biosynthesis of biologically active porphyrins, including chlorophyll, bacteriochlorophyll, and heme. These porphyrins are essential in various biological processes such as photosynthesis, oxygen transport, and electron transport (Shrestha-Dawadi & Lugtenburg, 2003).

2. Synthetic Applications

Research has been conducted on the synthesis of various substituted isoxazoles and oxadiazoles utilizing derivatives of 5-(2,4-dimethylphenyl)-1,2-oxazole-3-carbonitrile, indicating potential applications in synthetic chemistry (Potkin, Petkevich, & Kurman, 2009).

3. Spectroscopy and Molecular Structure Analysis

Studies have focused on the vibrational spectroscopic investigation and normal coordinate analysis of closely related compounds, providing insights into molecular structure and stability. These studies are crucial in understanding the electron density and intramolecular charge transfer within the molecule, which has implications in various scientific fields (Priya, Benitta, & James, 2011).

4. Metal-Carbonyl Tracer Development

Research involving the synthesis of W(CO)5 complexes of derivatives of 5-oxo-5-(2,5-dimethylazaferrocen-1′-yl)pentanoic acid aims to develop new IR-detectable metal–carbonyl tracers. These tracers have potential applications in labeling amino acids and studying their bioconjugation, which is significant in biochemistry and molecular biology (Kowalski et al., 2009).

Mechanism of Action

If the compound has biological activity, the mechanism of action would describe how it interacts with biological systems to produce its effects.

Safety and Hazards

This involves examining any safety concerns or hazards associated with the compound. This could include toxicity information, as well as precautions that need to be taken when handling the compound.

Future Directions

This would involve discussing potential future research directions. This could include potential applications of the compound, or areas where further study is needed.